Cas no 1803610-23-2 (1-Benzyl-N,3-dimethylpyrrolidine-3-carboxamide)

• Product Name: 1-Benzyl-N,3-dimethylpyrrolidine-3-carboxamide
• CAS No: 1803610-23-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5699208
• PubChem ID: 91654362
• Update Time: 2023-10-14

1-Benzyl-N,3-dimethylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N,3-dimethylpyrrolidine-3-carboxamide
• 1803610-23-2
• EN300-192250
• 3-Pyrrolidinecarboxamide, N,3-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-N,3-dimethylpyrrolidine-3-carboxamide

• Inchi： 1S/C14H20N2O/c1-14(13(17)15-2)8-9-16(11-14)10-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3,(H,15,17)
• InChI Key： UYPBZHJAYUBTLG-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CN(CC2C=CC=CC=2)CC1)NC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 385.8±31.0 °C(Predicted)
• pka: 16.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides